1-(3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine

• IUPAC Name: 1-[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]-N-methylmethanamine
• InChI: InChI=1S/C11H14N4O2/c1-3-16-9-5-4-8(6-13-9)11-14-10(7-12-2)17-15-11/h4-6,12H,3,7H2,1-2H3
• InChI Key: DJZRQUAUYRXBRT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC
• Molecular Formula: C11H14N4O2
• Molecular Weight: 234.25 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atoms in the pyridine and oxadiazole rings could potentially make these parts of the molecule polar, while the ethoxy and methylamino groups could contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The pyridine ring is known to undergo electrophilic substitution reactions, while the oxadiazole ring can participate in various reactions due to the presence of the nitrogen and oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar functional groups could make the compound soluble in polar solvents. The compound’s melting and boiling points, density, and other properties would depend on the strength of the intermolecular forces present.

Scientific Research Applications

Anticancer and Antimicrobial Properties

A series of oxadiazole analogues, including the structure of interest, were synthesized and exhibited significant anticancer and antimicrobial activities. Specifically, compounds with the oxadiazole structure demonstrated selective anticancer activity towards certain human cell lines like non-small cell lung cancer and showcased high antimicrobial efficacy against bacterial and fungal strains Ahsan & Shastri, 2015.

Herbicidal Activity

Novel compounds integrating the oxadiazole ring, particularly those with a thioether moiety, were synthesized and evaluated for their herbicidal activity. These compounds showed significant effectiveness against various weeds at practical application rates, indicating the potential of this chemical structure in agricultural applications Tajik & Dadras, 2011.

Energetic Material Applications

The oxadiazole structure was utilized to create insensitive energetic materials. These compounds, which combine 1,2,5- and 1,2,4-oxadiazole rings, were characterized for their moderate thermal stabilities and insensitivity towards impact and friction, making them suitable candidates for certain applications in materials science Yu et al., 2017.

Nematocidal Activity

Newly synthesized 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group demonstrated promising nematocidal activity. Two specific compounds showed higher corrected mortality rates against Bursaphelenchus xylophilus than the commercial seed coating agent Tioxazafen, suggesting their potential as lead compounds for nematicide development Liu et al., 2022.

Future Directions

The potential applications of this compound would depend on its physical, chemical, and biological properties. Compounds containing pyridine and oxadiazole rings are often used in medicinal chemistry and materials science, so it’s possible that this compound could also have applications in these areas.